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Compound of Interest

Compound Name: (4-Methylphenoxy)acetic acid

Cat. No.: B1265540 Get Quote

(4-Methylphenoxy)acetic acid, commonly known as MCPA, is a selective phenoxy herbicide

widely used for the post-emergence control of broadleaf weeds in various agricultural and non-

crop settings.[1][2] Developed in the 1940s, MCPA mimics the action of the natural plant

hormone auxin, leading to uncontrolled and unsustainable growth in susceptible plants,

ultimately causing their death.[1][2] Its selectivity makes it particularly valuable for controlling

dicotyledonous weeds in monocotyledonous crops such as cereals and pastures.[2] This

document provides detailed application notes, quantitative data, and experimental protocols for

researchers and professionals involved in herbicide development and evaluation.

Application Notes
(4-Methylphenoxy)acetic acid is a systemic herbicide that is absorbed through the leaves and

roots of the plant and translocated to the meristematic tissues where it exerts its effects.[1]

Visible symptoms of its herbicidal action, such as twisting of stems and leaves, typically appear

within a few days to a week after application, with complete weed death occurring within two to

three weeks.[1]

Key Characteristics:

Chemical Formula: C₉H₉ClO₃[2]

Mode of Action: Synthetic auxin (disruptor of plant cell growth)[1][3]
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Herbicide Group: Group I (WSSA) / Group 4 (HRAC)[3][4]

Selectivity: Primarily targets broadleaf (dicot) weeds, with good tolerance in grass (monocot)

crops.[2]

Formulations: Commonly available as amine salts or esters in soluble concentrate

formulations.

Primary Applications:

MCPA is registered for use in a variety of crops and non-crop areas, including:

Cereals: Wheat, barley, oats, rye, and triticale.[4][5][6]

Pastures and Grasslands: For the control of broadleaf weeds in established grass pastures.

[3]

Linseed and Flax:[4]

Rice:[4][5][6]

Turf: Lawns and grass playing fields.[3]

Non-Crop Areas: Industrial sites, rights-of-way, and fallow land.[4]

Quantitative Data
Toxicological Data for MCPA
The following table summarizes the acute toxicity of (4-Methylphenoxy)acetic acid.
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Species Endpoint Value Reference

Rat Oral LD50 700 - 1160 mg/kg [7]

Mouse Oral LD50 550 - 800 mg/kg [7]

Rabbit Dermal LD50 >4000 mg/kg [7]

Bobwhite Quail LD50 377 mg/kg [8]

Rainbow Trout LC50 (96-hour) 117 - 232 mg/L [8]

Honeybee Oral LD50 104 µ g/bee [8]

Efficacy of MCPA on Common Weeds
The application rates for effective control of various weed species are presented below.

Efficacy can be influenced by weed growth stage, environmental conditions, and the presence

of resistant biotypes.
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Weed Species
Common
Name

Typical
Application
Rate (g a.i./ha)

Crop Setting Reference

Amaranthus

retroflexus
Redroot Pigweed

506 - 1012.5 (as

2,4-D + MCPA

mix)

Corn [7][9]

Chenopodium

album

Common

Lambsquarters

202.5 - 405 (as

2,4-D + MCPA

mix)

Corn [7]

Cirsium arvense Canada Thistle 1120 - 1680 Cereals, Pasture [10]

Sinapis arvensis Wild Mustard 330 - 460 Cereals [4]

Raphanus

raphanistrum
Wild Radish 460 - 930 Cereals [4]

Galium aparine Cleavers 500 Cereals [11]

Capsella bursa-

pastoris

Shepherd's

Purse
330 Pasture [12]

Rumex spp. Docks 690 - 1450 Pasture [4]

Signaling Pathway of (4-Methylphenoxy)acetic Acid
MCPA, as a synthetic auxin, disrupts normal plant growth by overwhelming the natural auxin

signaling pathways. The binding of MCPA to auxin receptors, primarily the TIR1/AFB F-box

proteins, initiates a cascade of molecular events leading to uncontrolled gene expression and

ultimately, plant death.
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Figure 1: Simplified signaling pathway of MCPA in susceptible plants.

Experimental Protocols
The following are detailed protocols for key experiments in the evaluation of (4-
Methylphenoxy)acetic acid and other herbicides.

Experimental Workflow for Herbicide Efficacy Testing
The general workflow for conducting a herbicide efficacy trial, from planning to data analysis, is

outlined below.
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1. Trial Planning
- Define Objectives

- Select Treatments & Rates
- Experimental Design (e.g., RCBD)

2. Greenhouse/Field Setup
- Prepare Pots/Plots

- Plant Weed & Crop Species

3. Herbicide Application
- Calibrate Sprayer

- Apply Treatments at Correct Growth Stage

4. Data Collection
- Visual Injury Ratings

- Biomass (Fresh/Dry Weight)
- Plant Height

5. Data Analysis
- ANOVA

- Dose-Response Curves (ED50/GR50)
- Means Separation

6. Reporting
- Summarize Findings
- Draw Conclusions

Click to download full resolution via product page

Figure 2: General workflow for a herbicide efficacy trial.

Protocol 1: Greenhouse Dose-Response Efficacy Assay
Objective: To determine the effective dose of MCPA required to control a target weed species

and to calculate the ED50 (or GR50) value.
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Materials:

Seeds of the target weed species (e.g., Amaranthus retroflexus).

Pots (e.g., 10 cm diameter) filled with a standard greenhouse potting mix.

MCPA formulation of known concentration.

Research track sprayer calibrated to deliver a known volume (e.g., 200 L/ha).

Greenhouse with controlled temperature (e.g., 25/20°C day/night) and lighting.

Drying oven.

Analytical balance.

Procedure:

Plant Propagation: Sow weed seeds in pots and thin to a uniform number of plants per pot

(e.g., 3-5) after emergence.[13] Grow plants until they reach the 2-4 leaf stage.

Treatment Preparation: Prepare a series of MCPA dilutions to achieve a range of doses that

will bracket the expected 50% response. A typical range might include 0, 0.125, 0.25, 0.5, 1,

and 2 times the recommended field rate.[14] Include an untreated control.

Herbicide Application: Arrange the pots in a randomized complete block design in the spray

chamber. Apply the herbicide treatments using the calibrated sprayer.[15]

Post-Application Care: Return the pots to the greenhouse and water as needed, avoiding

washing the herbicide from the foliage.[8]

Data Collection: At a predetermined time after treatment (e.g., 21 days), visually assess

weed control on a scale of 0% (no effect) to 100% (complete death). Harvest the above-

ground biomass from each pot, place it in a labeled paper bag, and dry in an oven at 70°C

for 72 hours.[14] Record the dry weight.

Data Analysis: Express the dry weight of each treated replicate as a percentage of the mean

dry weight of the untreated control. Use a non-linear regression analysis (e.g., a four-
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parameter log-logistic model) to fit a dose-response curve to the data. From this curve,

calculate the GR50 value, which is the dose of herbicide required to reduce plant growth by

50%.

Protocol 2: Crop Selectivity/Phytotoxicity Assay
Objective: To evaluate the tolerance of a crop species (e.g., wheat) to different rates of MCPA.

Materials:

Seeds of the desired crop cultivar (e.g., Triticum aestivum).

Field plots or large pots.

MCPA formulation.

Field sprayer or research track sprayer.

Standard agronomic inputs for the crop.

Procedure:

Trial Establishment: Establish the crop in the field or in large pots according to standard

agricultural practices for the region.[16]

Experimental Design: Use a randomized complete block design with at least four

replications.[16] Treatments should include an untreated control, the proposed label rate of

MCPA, and a 2x rate to assess the margin of safety.

Herbicide Application: Apply the MCPA treatments at the crop growth stage specified on the

product label (e.g., for wheat, typically from the 3-leaf stage to before jointing).[17]

Phytotoxicity Assessment: Visually assess crop injury at regular intervals (e.g., 7, 14, and 28

days after treatment) using a scale of 0% (no injury) to 100% (crop death).[16] Note any

symptoms such as stunting, chlorosis, or malformation.

Yield Data Collection: At crop maturity, harvest the grain from a designated area within each

plot.[16] Measure grain yield and, if relevant, other yield components such as thousand-grain
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weight.

Data Analysis: Analyze the phytotoxicity and yield data using Analysis of Variance (ANOVA).

Compare the treatment means to the untreated control to determine if MCPA application

resulted in any significant adverse effects on the crop.

Protocol 3: Whole-Plant Herbicide Resistance Testing
Objective: To determine if a weed population has evolved resistance to MCPA.

Materials:

Seed samples from the suspected resistant weed population and a known susceptible

population of the same species.[15][18]

Pots, soil, and greenhouse facilities as described in Protocol 1.

MCPA formulation.

Research track sprayer.

Procedure:

Seed Collection and Storage: Collect mature seeds from at least 30 plants in the suspected

resistant field.[15] Store seeds in labeled paper bags under cool, dry conditions.

Plant Growth: Grow plants from both the suspected resistant and known susceptible

populations in pots in the greenhouse until they reach the appropriate growth stage for

spraying (e.g., 2-4 leaves).[15]

Dose-Response Experiment: Conduct a dose-response assay as described in Protocol 1 for

both the resistant and susceptible populations simultaneously. The range of doses should be

sufficient to achieve a full dose-response curve for both populations.

Data Collection and Analysis: Collect biomass data as described in Protocol 1. Calculate the

GR50 value for both the resistant and susceptible populations.
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Resistance Factor Calculation: The level of resistance is quantified by the Resistance Factor

(RF), calculated as: RF = GR50 (Resistant Population) / GR50 (Susceptible Population) An

RF value greater than 1 indicates resistance. The magnitude of the RF indicates the level of

resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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